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Compound of Interest

Compound Name: (+)-Leucocyanidin

Cat. No.: B077932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

(+)-Leucocyanidin. Adherence to these procedures is critical for ensuring laboratory safety

and regulatory compliance. While pure (+)-Leucocyanidin is not classified as a hazardous

substance, its disposal method is contingent on its form and purity.[1][2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to observe the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles or glasses, chemical-resistant gloves, and a laboratory coat.[1]

Ventilation: Handle (+)-Leucocyanidin in a well-ventilated area to minimize the potential for

inhalation of dust or aerosols.[1][2]

Emergency Preparedness: Ensure that eyewash stations and safety showers are readily

accessible in the work area.

First Aid: In the event of:

Eye Contact: Immediately flush eyes with copious amounts of water, removing contact

lenses if present. Seek medical attention.[2][3]
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Skin Contact: Wash the affected area thoroughly with water. Remove any contaminated

clothing.[2][3]

Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek medical

assistance.[2]

Ingestion: Rinse the mouth with water. Do not induce vomiting and seek immediate

medical attention.[2]

Disposal Decision Workflow
The appropriate disposal route for (+)-Leucocyanidin waste depends on whether it is in a

pure, solid form or if it is in a solution or mixture.
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Caption: Disposal Decision Workflow for (+)-Leucocyanidin.
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Step-by-Step Disposal Procedures
If the (+)-Leucocyanidin waste is in its pure, solid form and has not been contaminated with

other chemicals, it can be disposed of as non-hazardous waste.[1]

Step 1: Ensure the (+)-Leucocyanidin is clearly labeled.

Step 2: Place the solid waste in a sealed, compatible container.

Step 3: Dispose of the container in the designated non-hazardous solid waste stream,

following your institution's specific guidelines.

When (+)-Leucocyanidin is in a solution or is part of a mixture, the entire waste product must

be evaluated for its hazardous properties. The disposal procedure will be dictated by the most

hazardous component of the mixture.

Step 1: Hazard Identification:

Identify all chemical components in the waste mixture.

Consult the Safety Data Sheet (SDS) for each component to determine its specific

hazards (e.g., flammability, corrosivity, toxicity, reactivity).

Step 2: Waste Segregation:

Collect the waste in a separate, compatible, and clearly labeled container. Do not mix with

other waste streams.

Common categories for segregation include halogenated organic solvents, non-

halogenated organic solvents, acidic waste, and basic waste.

Step 3: Container Management:

Use a container that is appropriate for the chemical nature of the waste. For instance, do

not use metal containers for corrosive waste.

Keep the waste container tightly sealed at all times, except when adding waste.
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Step 4: Disposal as Hazardous Waste:

Arrange for the disposal of the waste through your institution's hazardous waste

management program.

Complete all necessary waste pickup forms, accurately listing all chemical constituents

and their approximate percentages.

Summary of (+)-Leucocyanidin Properties and
Disposal Information

Property Information Citation

Chemical Name (+)-Leucocyanidin [2]

CAS Number 480-17-1 [2]

Molecular Formula C15H14O7 [2]

Appearance Colorless compound [1][4]

Hazard Classification
Not classified as a hazardous

substance in its pure form.
[1][2]

Pure Substance Disposal Non-hazardous waste. [1]

Mixture/Solution Disposal

Treat as hazardous waste

based on the properties of all

components. Follow

institutional and local

regulations.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[2]

Hazardous Decomposition

Under fire conditions, may

decompose and emit toxic

fumes.

[2]

Experimental Protocols

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b077932?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-119580/Leucocyanidin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-119580/Leucocyanidin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-119580/Leucocyanidin-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Leucocyanidin_A_Guide_for_Laboratory_Professionals.pdf
https://en.wikipedia.org/wiki/Leucocyanidin
https://www.benchchem.com/pdf/Proper_Disposal_of_Leucocyanidin_A_Guide_for_Laboratory_Professionals.pdf
https://file.medchemexpress.com/batch_PDF/HY-119580/Leucocyanidin-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Leucocyanidin_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Leucocyanidin_A_Guide_for_Laboratory_Professionals.pdf
https://file.medchemexpress.com/batch_PDF/HY-119580/Leucocyanidin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-119580/Leucocyanidin-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This document provides operational guidance for disposal and does not cite specific

experimental protocols that utilize (+)-Leucocyanidin. When developing experimental

protocols, researchers should incorporate these disposal procedures into their safety and

waste management plans from the outset. This proactive approach ensures that waste is

handled safely and in compliance with all applicable regulations. Always consult your

institution's Environmental Health and Safety (EHS) office for specific guidance on chemical

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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